Benzidine sulfate
Cat. No. B1583149
CAS RN:
531-86-2
M. Wt: 282.32 g/mol
InChI Key: ZOXJIQNURSAHRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Benzidine sulfate is a chemical compound used in a variety of laboratory experiments, primarily in the field of biochemistry. It is a white crystalline solid which is soluble in water and has a melting point of about 270°C. The chemical formula for benzidine sulfate is C12H11N3O4S and it is also known by its CAS number, 617-96-7. Benzidine sulfate is a derivative of the aromatic amine benzidine, and is used as a reagent in the synthesis of various organic compounds. It is also used in the preparation of various dyes, pharmaceuticals and catalysts.
Scientific Research Applications
Environmental Contamination and Health Perspectives
Benzidine sulfate, as an environmental contaminant, has been identified at numerous hazardous waste sites. Previously used in large quantities for dye production, its current import is for specialized uses. Exposure to benzidine may result in systemic health effects or cancer, with urinary bladder cancer being the most common. Environmental exposure can occur through contaminated water, air, or dust, particularly near hazardous waste sites. The U.S. EPA and other health agencies have classified benzidine as a carcinogen (Choudhary, 1996).
Analytical and Detection Techniques
- Histochemical Detection: The benzidine technique is used for the histochemical detection of the SO4 ion, offering specificity in detecting the SO4 ion without interference from the PO4 ion (Hadler, da Cruz-Höfling, & Ziti, 1978).
- Colorimetric Method for Inorganic Sulfate: A colorimetric method using benzidine for determining inorganic sulfate in serum and urine has been developed, providing accuracy in analysis and aiding in medical investigations (Letonoff & Reinhold, 1936).
- Sensitive Assay Methods: Modifications to benzidine methods have increased the sensitivity, rapidity, and safety for the assay of inorganic sulfate in biological systems, relevant for sulfohydrolase assays (Ginsberg & Di Ferrante, 1977).
Environmental and Biological Applications
- Refinery Spent Caustics Treatment: Research demonstrates the biological treatment of refinery sulfidic spent caustics under halo-alkaline conditions, with bacteria belonging to the genus Thioalkalivibrio converting sulfide into sulfate (de Graaff et al., 2011).
- Catalytic Properties in Mixed Oxides: Sulfated zirconia–titania preparations studied using benzidine showed significant acidic strengths, relevant for catalytic processes in industrial applications (Lónyi et al., 1996).
properties
IUPAC Name |
4-(4-aminophenyl)aniline;sulfuric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2.H2O4S/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10;1-5(2,3)4/h1-8H,13-14H2;(H2,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOXJIQNURSAHRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(C=C2)N)N.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
531-86-2, 92-87-5 (Parent) |
Source
|
| Record name | [1,1′-Biphenyl]-4,4′-diamine, sulfate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=531-86-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzidine sulphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021136709 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
282.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzidine sulfate | |
CAS RN |
21136-70-9, 531-86-2 |
Source
|
| Record name | [1,1′-Biphenyl]-4,4′-diamine, sulfate (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21136-70-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzidine sulphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021136709 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | BENZIDINE SULFATE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148333 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzidine sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.200 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | [[1,1'-biphenyl]-4,4'-diyl]diammonium sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.747 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BENZIDINE SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7T261S779O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
518
Citations
… benzidine sulfate precipitate with a mixture of iodine, potassium iodide, and ammonia, and compared the resultant brown color with a benzidine sulfate … the dissolved benzidine sulfate …
Number of citations: 20
pubs.acs.org
… Alkaline solutions must be avoided, since the benzidine sulfate is soluble at pH = 7.3. Development of benzidine sulfate precipitate The development turns the benzidine precipitate into …
Number of citations: 6
www.sciencedirect.com
… can be isolated by precipitation as benzidine sulfate. Serum was … The precipitate of benzidine sulfate that formed was … conditions of precipitation of the benzidine sulfate (3), others with …
Number of citations: 48
www.sciencedirect.com
… behavior in laboratory animals of benzidine and also of groups of compounds that are either encountered during its manufacture (azoxybenzene, hydrazobenzene and benzidine sulfate…
Number of citations: 230
acsjournals.onlinelibrary.wiley.com
… , 19 we have synthesized a poly(luminol–benzidine sulfate) film by cyclic voltammetry using the precursor of luminol and benzidine sulfate monomers (Scheme 1c). The TOD is then …
Number of citations: 28
pubs.rsc.org
… Benzidine and benzidine sulfate produce cirrhosis of … benzidine sulfate. The total percentage of hepatomas were: benzidine, 3.9; benzidine sulfate (injected) 0.65, and benzidine sulfate (…
Number of citations: 226
www.tandfonline.com
… Unfortunately these methods are laborious and not entirely satisfactory because of the rather high solubility of benzidine sulfate, which interferes in particular with the determination of …
Number of citations: 610
www.sciencedirect.com
… benzidine moiety of benzidine sulfate and, provided the precipitate of benzidine sulfate is pure, … Preliminary experimentsshowed that the separation of benzidine sulfate from extracts of …
Number of citations: 11
pubs.acs.org
… benzidine sulfate. Raschig(7, 8) developed a benzidine precipitation method whereby the precipitated benzidine sulfate is … resulting from therelatively insoluble benzidine sulfate (1, 6). …
Number of citations: 7
pubs.acs.org
… Imperfect washing of the precipitate of benzidine sulfate may cause many errors in the … A saturated water solution of benzidine sulfate does not dissolve the precipitate, but instead …
Number of citations: 7
journals.lww.com
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